Cas no 83409-02-3 (3-(1-methyl-2-oxo-2-piperidin-1-ylethyl)-2-(3,4,5-trimethoxyphenyl)quinazolin-4(3H)-one)

83409-02-3 structure
Product name:3-(1-methyl-2-oxo-2-piperidin-1-ylethyl)-2-(3,4,5-trimethoxyphenyl)quinazolin-4(3H)-one
3-(1-methyl-2-oxo-2-piperidin-1-ylethyl)-2-(3,4,5-trimethoxyphenyl)quinazolin-4(3H)-one Chemical and Physical Properties
Names and Identifiers
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- 3-(1-methyl-2-oxo-2-piperidin-1-ylethyl)-2-(3,4,5-trimethoxyphenyl)quinazolin-4(3H)-one
- 3-(1-oxo-1-piperidin-1-ylpropan-2-yl)-2-(3,4,5-trimethoxyphenyl)quinazolin-4-one
- Piperidine, 1-(1-oxo-2-(4-oxo-2-(3,4,5-trimethoxyphenyl)-3(4H)-quinazolinyl)propyl)-
- 3-[1-Oxo-1-(piperidin-1-yl)propan-2-yl]-2-(3,4,5-trimethoxyphenyl)quinazolin-4(3H)-one
- BRN 4604542
- 83409-02-3
- DTXSID801003405
- 1-(1-Oxo-2-(4-oxo-2-(3,4,5-trimethoxyphenyl)-3(4H)-quinazolinyl)propyl)piperidine
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- Inchi: InChI=1S/C25H29N3O5/c1-16(24(29)27-12-8-5-9-13-27)28-23(26-19-11-7-6-10-18(19)25(28)30)17-14-20(31-2)22(33-4)21(15-17)32-3/h6-7,10-11,14-16H,5,8-9,12-13H2,1-4H3
- InChI Key: QHCBVYHTEAEPBR-UHFFFAOYSA-N
- SMILES: CC(C(=O)N1CCCCC1)N2C(=NC3=CC=CC=C3C2=O)C4=CC(=C(C(=C4)OC)OC)OC
Computed Properties
- Exact Mass: 451.21072103g/mol
- Monoisotopic Mass: 451.21072103g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 33
- Rotatable Bond Count: 6
- Complexity: 724
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 80.7Ų
- XLogP3: 3.2
3-(1-methyl-2-oxo-2-piperidin-1-ylethyl)-2-(3,4,5-trimethoxyphenyl)quinazolin-4(3H)-one Related Literature
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Chaoyang Ge,Wenhao Zhai,Cheng Tian,Shiqi Zhao,Tong Guo,Shuren Sun,Weixi Chen,Guangzhao Ran RSC Adv., 2019,9, 16779-16783
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2. Characterization of DcsC, a PLP-independent racemase involved in the biosynthesis of d-cycloserine†David Dietrich,Marco J. van Belkum,John C. Vederas Org. Biomol. Chem., 2012,10, 2248-2254
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Panpan Su,Yash Boyjoo,Shiyang Bai J. Mater. Chem. A, 2019,7, 19415-19422
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Aaron R. Funk,Efram Goldberg,Eddie L. Chang,Scott A. Trammell,D. Andrew Knight Dalton Trans., 2013,42, 15617-15624
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